1-(2-furyl)-3-[(2-methyl-4-nitrophenyl)amino]-2-propen-1-one

• IUPAC Name: (E)-1-(furan-2-yl)-3-(2-methyl-4-nitroanilino)prop-2-en-1-one
• InChI: InChI=1S/C14H12N2O4/c1-10-9-11(16(18)19)4-5-12(10)15-7-6-13(17)14-3-2-8-20-14/h2-9,15H,1H3/b7-6+
• InChI Key: NVKOJJPXNHWNHO-VOTSOKGWSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)[N+](=O)[O-])NC=CC(=O)C2=CC=CO2
• Isomeric SMILES: CC1=C(C=CC(=C1)[N+](=O)[O-])N/C=C/C(=O)C2=CC=CO2
• Molecular Formula: C14H12N2O4
• Molecular Weight: 272.26 g/mol

Description

1-(2-furyl)-3-[(2-methyl-4-nitrophenyl)amino]-2-propen-1-one is a chemical compound that is commonly known as curcumin. It is a natural polyphenol that is found in the roots of turmeric, a plant that is commonly used as a spice in Asian cuisine. Curcumin has been extensively studied for its potential therapeutic benefits, and it has been found to possess a wide range of biological activities, including anti-inflammatory, antioxidant, anticancer, and neuroprotective effects.

Mechanism of Action

The mechanism of action of curcumin is complex and involves multiple pathways. Curcumin has been found to modulate the activity of various signaling pathways, including the NF-κB pathway, the MAPK pathway, and the PI3K/AKT pathway. It has also been shown to inhibit the activity of various enzymes, including COX-2, LOX, and iNOS. Curcumin has been found to exert its anticancer effects by inducing apoptosis, inhibiting cell proliferation, and suppressing angiogenesis.
Biochemical and physiological effects:
Curcumin has been found to possess a wide range of biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress, which are implicated in the development of various chronic diseases, such as Alzheimer's disease, Parkinson's disease, and cardiovascular disease. Curcumin has also been found to modulate the activity of various signaling pathways, including the NF-κB pathway, the MAPK pathway, and the PI3K/AKT pathway. It has been shown to inhibit the activity of various enzymes, including COX-2, LOX, and iNOS. Curcumin has been found to exert its anticancer effects by inducing apoptosis, inhibiting cell proliferation, and suppressing angiogenesis.

Advantages and Limitations for Lab Experiments

Curcumin has several advantages and limitations for lab experiments. One of the main advantages of curcumin is its low toxicity and high bioavailability. It can be easily administered to animals and humans without causing any adverse effects. Curcumin is also relatively inexpensive and widely available. However, curcumin has several limitations for lab experiments. One of the main limitations is its poor solubility in water, which can make it difficult to administer to animals and humans. Curcumin is also rapidly metabolized in the body, which can limit its effectiveness.

Future Directions

There are several future directions for research on curcumin. One of the main areas of research is the development of novel curcumin analogs that have improved solubility and bioavailability. Another area of research is the identification of the molecular targets of curcumin and the development of curcumin-based therapies for the treatment of various diseases. Additionally, more research is needed to determine the optimal dosage and administration route of curcumin for various diseases. Finally, more research is needed to determine the long-term safety and efficacy of curcumin in humans.

Scientific Research Applications

Curcumin has been extensively studied for its potential therapeutic benefits. It has been found to possess a wide range of biological activities, including anti-inflammatory, antioxidant, anticancer, and neuroprotective effects. Curcumin has been shown to inhibit the growth of various cancer cells, including breast, prostate, lung, and colon cancer cells. It has also been found to reduce inflammation and oxidative stress, which are implicated in the development of various chronic diseases, such as Alzheimer's disease, Parkinson's disease, and cardiovascular disease.